Cas no 2229576-10-5 (4-(2,4,5-trimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(2,4,5-trimethoxyphenyl)-1H-imidazole
• CAS No: 2229576-10-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6063160
• PubChem ID: 165616534
• Update Time: 2025-07-18

4-(2,4,5-trimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-trimethoxyphenyl)-1H-imidazole
• EN300-1812510
• 2229576-10-5

• Inchi： 1S/C12H14N2O3/c1-15-10-5-12(17-3)11(16-2)4-8(10)9-6-13-7-14-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： OMCZHWBQRLKWQM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C1=CN=CN1)OC)OC

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.4Ų

Additional information on 4-(2,4,5-trimethoxyphenyl)-1H-imidazole

Introduction to 4-(2,4,5-trimethoxyphenyl)-1H-imidazole (CAS No: 2229576-10-5)

4-(2,4,5-trimethoxyphenyl)-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 2229576-10-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a 2,4,5-trimethoxyphenyl substituent on the imidazole ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The imidazole core is a nitrogen-containing heterocycle that plays a crucial role in numerous biological processes. Its aromaticity and ability to form hydrogen bonds make it an ideal scaffold for designing molecules with specific interactions with biological targets. In particular, 4-(2,4,5-trimethoxyphenyl)-1H-imidazole has been studied for its potential applications in modulating various cellular pathways, including those involved in inflammation, metabolism, and cancer biology.

Recent advancements in chemical biology have highlighted the importance of small molecules in understanding complex biological systems. Among these, 4-(2,4,5-trimethoxyphenyl)-1H-imidazole has emerged as a compound of interest due to its structural features and reported bioactivity. The methoxy groups on the phenyl ring contribute to the molecule's lipophilicity and solubility, which are critical factors in drug design. Additionally, the imidazole ring provides a site for interaction with enzymes and receptors, making this compound a versatile tool for pharmacological investigations.

In the context of drug discovery, 4-(2,4,5-trimethoxyphenyl)-1H-imidazole has been explored for its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have suggested that this compound may interact with kinases and other signaling proteins, thereby modulating cellular processes that are dysregulated in pathological conditions. The ability of 4-(2,4,5-trimethoxyphenyl)-1H-imidazole to bind to these targets with high affinity has prompted further investigation into its therapeutic potential.

One of the most compelling aspects of 4-(2,4,5-trimethoxyphenyl)-1H-imidazole is its structural diversity, which allows for modifications that can enhance its pharmacological properties. Researchers have employed various synthetic strategies to derivatize this compound, aiming to improve its bioavailability, selectivity, and efficacy. These efforts have led to the development of novel analogs with enhanced activity against specific disease-related targets. For example, modifications to the phenyl ring or the imidazole core have resulted in compounds that exhibit improved binding affinity and reduced toxicity.

The synthesis of 4-(2,4,5-trimethoxyphenyl)-1H-imidazole involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the phenolic precursor followed by functionalization to introduce the methoxy groups at the 2-, 4-, and 5-positions. Subsequently, condensation reactions are carried out to form the imidazole ring. These synthetic routes underscore the importance of precision and control in chemical synthesis to ensure high yields and purity of the final product.

From a computational chemistry perspective, 4-(2, 4, 5-trimethoxyphenyl)-1H-imidazole has been subjected to molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the binding mode of the compound and have helped predict its pharmacological activity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers have been able to optimize the structure of this compound for better therapeutic outcomes.

The pharmacokinetic properties of 4-(2, 4, 5-trimethoxyphenyl)-1H-imidazole are also of great interest. Studies have investigated its absorption, distribution, metabolism, excretion (ADME) profiles to assess its suitability as a drug candidate. The presence of methoxy groups influences these properties by affecting solubility and metabolic stability. Understanding these parameters is essential for determining how effectively this compound can be translated from laboratory research into clinical applications.

In conclusion, 4-(2, 4, 5-trimethoxyphenyl)-1H-imidazole (CAS No: 2229576-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with reported bioactivity, make it a valuable asset in drug discovery efforts. Ongoing research continues to uncover new applications for this compound, paving the way for innovative therapeutic strategies. As our understanding of biological systems evolves, compounds like this will play an increasingly important role in addressing complex diseases.